Cas no 998-39-0 (Tri-n-butylgermanium hydride)

• Product Name: Tri-n-butylgermanium hydride
• CAS No: 998-39-0
• MF: C₁₂H₂₇Ge
• MW: 243.982783555984
• MDL: MFCD00077987
• CID: 83285
• PubChem ID: 24865626
• Update Time: 2025-04-18

Tri-n-butylgermanium hydride Chemical and Physical Properties

Names and Identifiers

• Tri-n-butylgermanium hydride
• tributylgermane
• Germane,tributyl
• tributylgermanium hydride
• Tri-n-butylgermane
• 998-39-0
• ACMC-20ajcu
• Tributylgermanium hydride, 99%
• MFCD00077987
• FT-0767113
• DTXSID70274594
• ?TRI-N-BUTYLGERMANE
• TRI-n-BUTYLGERMANE, 99%

• MDL： MFCD00077987
• Inchi： 1S/C12H27Ge/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-12H2,1-3H3
• InChI Key： UMRPCNGKANTZSN-UHFFFAOYSA-N
• SMILES： [Ge](CCCC)(CCCC)CCCC |^1:0|

Computed Properties

• Exact Mass: 246.14000
• Monoisotopic Mass: 245.1324536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.949 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 123 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.45(lit.)
• Solubility: Not miscible.
• PSA: 0.00000
• LogP: 4.99400
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive
• Vapor Pressure: Not available

Tri-n-butylgermanium hydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H318-H332
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R41
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds